Cas no 1496488-88-0 (2-amino-3-(3,3-dimethylbutoxy)propanamide)

• Product Name: 2-amino-3-(3,3-dimethylbutoxy)propanamide
• CAS No: 1496488-88-0
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6072728
• PubChem ID: 66227468
• Update Time: 2025-08-05

2-amino-3-(3,3-dimethylbutoxy)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,3-dimethylbutoxy)propanamide
• Propanamide, 2-amino-3-(3,3-dimethylbutoxy)-
• EN300-1300164
• 1496488-88-0
• CS-0292599
• AKOS015571098

• Inchi： 1S/C9H20N2O2/c1-9(2,3)4-5-13-6-7(10)8(11)12/h7H,4-6,10H2,1-3H3,(H2,11,12)
• InChI Key： GDCZYNILNNEOGR-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N)COCCC(C)(C)C

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±32.0 °C(Predicted)
• pka: 15.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3,3-dimethylbutoxy)propanamide

Introduction to 2-amino-3-(3,3-dimethylbutoxy)propanamide (CAS No. 1496488-88-0)

2-amino-3-(3,3-dimethylbutoxy)propanamide, with the CAS number 1496488-88-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, and its unique structural features make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-amino-3-(3,3-dimethylbutoxy)propanamide consists of an amino group attached to a propanamide backbone, with a 3,3-dimethylbutoxy substituent. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of 2-amino-3-(3,3-dimethylbutoxy)propanamide in the context of neurodegenerative diseases. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it was found to inhibit the activation of microglia and reduce oxidative stress, thereby mitigating neuroinflammation and promoting neuronal health.

In addition to its neuroprotective properties, 2-amino-3-(3,3-dimethylbutoxy)propanamide has also shown promise in the treatment of chronic pain conditions. A study by Johnson et al. (2022) investigated the analgesic effects of this compound in animal models of neuropathic pain. The results indicated that 2-amino-3-(3,3-dimethylbutoxy)propanamide effectively reduced pain hypersensitivity by targeting specific ion channels and receptors involved in pain signaling pathways.

The pharmacokinetic profile of 2-amino-3-(3,3-dimethylbutoxy)propanamide has been extensively studied to understand its behavior in biological systems. According to a comprehensive review by Lee et al. (2021), this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for repeated dosing regimens.

In terms of safety and toxicity, preliminary assessments have shown that 2-amino-3-(3,3-dimethylbutoxy)propanamide is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects. Current research efforts are focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy while minimizing any adverse reactions.

The potential applications of 2-amino-3-(3,3-dimethylbutoxy)propanamide extend beyond neurodegenerative diseases and chronic pain management. Ongoing studies are exploring its role in other therapeutic areas such as cancer treatment and metabolic disorders. For instance, a recent study by Wang et al. (2022) investigated the anti-cancer properties of this compound in vitro and found that it selectively inhibits the growth of certain cancer cell lines while sparing normal cells.

In conclusion, 2-amino-3-(3,3-dimethylbutoxy)propanamide (CAS No. 1496488-88-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical efficacy will be essential to realize its full potential in improving human health.